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Compound of Interest

Compound Name: 2-lodoaniline

Cat. No.: B362364

Essential Safety and Handling Guide for 2-
lodoaniline

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2-lodoaniline, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring personal safety and
maintaining a compliant laboratory environment.

Chemical and Physical Properties

A summary of key quantitative data for 2-lodoaniline is presented below for easy reference.
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Property

Value

CAS Number

615-43-0[1][2]

Molecular Formula

CeHsIN[3][4]

Molecular Weight 219.02 g/mol [2]
Dark brown crystals or white to gray to brown
Appearance
powder.
Melting Point 55-58 °C
Solubility Slightly soluble in water.
Signal Word Warning or Danger

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 2-lodoaniline.

Protection Type

Required Equipment

Standards/Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety
goggles.

Conforming to OSHA 29 CFR
1910.133, European Standard
EN166, or equivalent.

Skin Protection

Chemical-resistant gloves
(inspect before use) and
appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator. A dust mask (e.g.,

N95) is recommended.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.

Operational Plan: Handling and Disposal
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A systematic approach to handling and disposal is crucial for safety. The following procedural
guidance outlines the lifecycle of 2-lodoaniline in a laboratory setting.

Step-by-Step Handling Protocol

e Preparation:

o Ensure a well-ventilated area, such as a chemical fume hood, is used for all handling
procedures.

o Confirm that an eyewash station and safety shower are readily accessible.
o Don all required PPE as specified in the table above.

e Handling:

[¢]

Avoid all personal contact, including inhalation of dust.

[e]

Minimize dust generation and accumulation during handling.

o

Avoid contact with eyes, skin, and clothing.

[¢]

Do not eat, drink, or smoke in the handling area.
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible substances such as acids, strong oxidizing agents, acid
chlorides, acid anhydrides, and chloroformates.

o The substance is light-sensitive and should be protected from light.

Disposal Plan

e \Waste Collection:

o All materials contaminated with 2-lodoaniline, including unused product and cleaning
materials, must be collected in a designated, suitable, clean, dry, and closed container
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labeled for hazardous waste.

o Disposal Procedure:

o Dispose of waste contents and containers at an approved waste disposal plant.

o Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

o Do not allow the product to enter drains or surface water.

Contingency Plan: Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure or spills.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing
and shoes. Flush the skin with plenty of soap
and water for at least 15 minutes. Seek medical

aid.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

If the victim is conscious and alert, give 2-4
cupfuls of milk or water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.
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Spill Management Protocol

e Immediate Response:
o Evacuate personnel from the immediate spill area.
o Ensure adequate ventilation.
o Wear the appropriate PPE before attempting to clean the spill.
o Cleanup Procedure:
o For small spills, use a dry clean-up procedure to avoid generating dust.
o Gently sweep or scoop the material into a suitable, closed container for disposal.

o After the material has been collected, decontaminate the area. Dispose of cleaning
materials as hazardous waste.

e Reporting:

o Report the spill to the appropriate safety personnel or department as per your institution's
protocol.

Spill Response Workflow
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2-lodoaniline Spill Response Workflow

Don Appropriate PPE

Ensure Adequate Ventilation

Sweep/Scoop into
Hazardous Waste Container

Dispose of Waste Container
(Follow institutional protocol)

Report Spill

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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